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Compound of Interest

Compound Name: N-acetyl-D-valine

Cat. No.: B556423 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This guide provides immediate, essential safety

and logistical information for N-acetyl-D-valine, including operational procedures and disposal

plans to foster a secure research environment.

Personal Protective Equipment (PPE)
When handling N-acetyl-D-valine, a comprehensive approach to personal protection is crucial

to minimize exposure and ensure safety. The following personal protective equipment is

required:

Eye Protection: Safety glasses with side shields are the minimum requirement.[1] For tasks

with a higher risk of splashing, chemical safety goggles and a face shield should be worn.[1]

[2][3] All eye and face protection must be marked with "Z87" to signify adherence to ANSI

Z87.1 standards.[1]

Hand Protection: Disposable nitrile gloves are recommended for incidental contact and

should be removed immediately after any chemical contact, followed by hand washing.[1]

For tasks with a higher risk of exposure, double-gloving or using more robust chemical-

resistant gloves is advised.

Body Protection: A standard laboratory coat should be worn and kept buttoned to protect

clothing and skin from potential splashes and spills.[2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b556423?utm_src=pdf-interest
https://www.benchchem.com/product/b556423?utm_src=pdf-body
https://www.benchchem.com/product/b556423?utm_src=pdf-body
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.westlab.com.au/blog/personal-protective-equipment-ppe-in-the-laboratory
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.westlab.com.au/blog/personal-protective-equipment-ppe-in-the-laboratory
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If working in a poorly ventilated area or if dust formation is likely, a

NIOSH-approved respirator (e.g., N95) is necessary to prevent respiratory irritation.[2][4][5]

Footwear: Closed-toe shoes are mandatory to protect against spills and falling objects.[2][6]

Chemical Safety and Hazard Information
N-acetyl-D-valine is classified with the following hazards:

Causes skin irritation.[4][5][7]

May cause an allergic skin reaction.[4][5][7]

Causes serious eye irritation.[4][5][7]

May cause respiratory irritation.[4][5][7]

Summary of Physical and Chemical Properties

Property Value

Molecular Formula C7H13NO3

Molecular Weight 159.18 g/mol [7]

Appearance White, solid crystalline[8]

Melting Point 100 - 102 °C / 212 - 215.6 °F[8]

Boiling Point 362.2 ± 25.0 °C (Predicted)[5]

Flash Point 172.8 ± 23.2 °C[5]

Water Solubility 0.35 M[5]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.[4][9] Handling should ideally be performed in a

chemical fume hood to minimize inhalation risk.
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Before starting, ensure all necessary PPE is readily available and in good condition.

Locate the nearest eyewash station and safety shower and confirm they are operational.

2. Handling N-acetyl-D-valine:

Avoid direct contact with skin, eyes, and clothing.[8][9]

Minimize dust formation during handling and weighing.[4][8][9]

Use non-sparking tools to prevent ignition sources.[5]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][8]

Recommended storage temperature is -20°C.[5]

Store away from incompatible materials and foodstuff containers.[5][10]

4. First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[8] If eye irritation persists, seek medical attention.[4]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[8]

If skin irritation or a rash occurs, get medical advice.[4]

Inhalation: Move the person to fresh air.[5][8] If symptoms occur, get medical attention.

Ingestion: Clean the mouth with water and drink plenty of water afterward.[8] Seek medical

attention if you feel unwell.

Disposal Plan
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[4][5]

Contaminated packaging should be treated as the chemical itself.
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Do not release into the environment.[4][9]

Experimental Workflow for Handling N-acetyl-D-
valine
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Caption: Workflow for safe handling of N-acetyl-D-valine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://www.westlab.com.au/blog/personal-protective-equipment-ppe-in-the-laboratory
https://www.fishersci.com/store/msds?partNumber=AAH6610306&productDescription=N-ACETYL-D-VALINE%2C+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr23042518537-acetyl-d-valine.html
https://ba.auburn.edu/rms/laboratory-safety/personal-protective-equipment/
https://pubchem.ncbi.nlm.nih.gov/compound/76475
https://www.fishersci.com/store/msds?partNumber=AAB2497614&productDescription=N-ACETYL-D-NORVALINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6694314&productDescription=this%20compound+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-7540-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY4NDF8YXBwbGljYXRpb24vcGRmfGFEZ3pMMmhtWkM4NU1UYzVNekEyTmpVMU56YzBMMU5FUWw4M05UUXdYMGRDWDBWT0xuQmtaZ3w2NzdmNjFkNWU1NTU2Njk3ZDk3Y2RhMGZmODc5NTAyNzE2YjI0NTBhMjcwNTFkNzZmYzJkNDY0ZjMzMzM4NTAw
https://www.benchchem.com/product/b556423#personal-protective-equipment-for-handling-n-acetyl-d-valine
https://www.benchchem.com/product/b556423#personal-protective-equipment-for-handling-n-acetyl-d-valine
https://www.benchchem.com/product/b556423#personal-protective-equipment-for-handling-n-acetyl-d-valine
https://www.benchchem.com/product/b556423#personal-protective-equipment-for-handling-n-acetyl-d-valine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b556423?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

